1-Nitro-3-(nitromethyl)benzene
Overview
Description
1-Nitro-3-(nitromethyl)benzene is an organic compound with the molecular formula C7H6N2O4. It is a derivative of benzene, where one hydrogen atom is replaced by a nitro group (-NO2) and another hydrogen atom is replaced by a nitromethyl group (-CH2NO2).
Preparation Methods
1-Nitro-3-(nitromethyl)benzene can be synthesized through several methods. One common synthetic route involves the nitration of benzene derivatives. The nitration process typically uses a mixture of concentrated nitric acid and concentrated sulfuric acid at controlled temperatures . Another method involves the reaction of 3-nitrobenzyl bromide with potassium carbonate in acetone, followed by oxidation with hydrogen peroxide in acetic acid .
Chemical Reactions Analysis
1-Nitro-3-(nitromethyl)benzene undergoes various chemical reactions, including:
Reduction: Reduction of the nitro groups can yield corresponding amines.
Common reagents used in these reactions include nitric acid, sulfuric acid, hydrogen peroxide, and various reducing agents. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-Nitro-3-(nitromethyl)benzene has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.
Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 1-Nitro-3-(nitromethyl)benzene involves its interaction with various molecular targets. The nitro groups can participate in redox reactions, influencing the compound’s reactivity. The benzene ring provides a stable framework for these reactions, allowing for various substitutions and modifications .
Comparison with Similar Compounds
1-Nitro-3-(nitromethyl)benzene can be compared to other nitrobenzene derivatives, such as:
Nitrobenzene: A simpler compound with only one nitro group.
1,3-Dinitrobenzene: Contains two nitro groups on the benzene ring.
1-Nitro-2-(nitromethyl)benzene: Similar structure but with different positioning of the nitro and nitromethyl groups.
Properties
CAS No. |
34063-52-0 |
|---|---|
Molecular Formula |
C7H6N2O4 |
Molecular Weight |
182.13 g/mol |
IUPAC Name |
1-nitro-3-(nitromethyl)benzene |
InChI |
InChI=1S/C7H6N2O4/c10-8(11)5-6-2-1-3-7(4-6)9(12)13/h1-4H,5H2 |
InChI Key |
BCLVKLICGYQVQA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C[N+](=O)[O-] |
Origin of Product |
United States |
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